Cas no 380241-62-3 (4-Amino-5-iodo-2-methylbenzonitrile)

4-Amino-5-iodo-2-methylbenzonitrile structure
380241-62-3 structure
Product Name:4-Amino-5-iodo-2-methylbenzonitrile
CAS No:380241-62-3
MF:C8H7IN2
MW:258.059053659439
MDL:MFCD09909324
CID:2187167
PubChem ID:11076112
Update Time:2025-04-21

4-Amino-5-iodo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-iodo-2-methylbenzonitrile
    • SCHEMBL17679946
    • AB3029
    • 380241-62-3
    • DTXSID40454381
    • DB-262896
    • MFCD09909324
    • MDL: MFCD09909324
    • Inchi: 1S/C8H7IN2/c1-5-2-8(11)7(9)3-6(5)4-10/h2-3H,11H2,1H3
    • InChI Key: NHYCRHOIXAOPRF-UHFFFAOYSA-N
    • SMILES: IC1C=C(C#N)C(C)=CC=1N

Computed Properties

  • Exact Mass: 257.96540Da
  • Monoisotopic Mass: 257.96540Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 49.8Ų

4-Amino-5-iodo-2-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB449230-250 mg
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€423.40 2022-06-10
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